Cas no 956436-97-8 (4-Methoxy-1-phenyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-Methoxy-1-phenyl-1H-pyrazole-3-carboxylic acid
• CAS No: 956436-97-8
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 3108176
• PubChem ID: 4962236
• Update Time: 2025-10-28

4-Methoxy-1-phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-1-phenyl-1H-pyrazole-3-carboxylic acid
• 4-methoxy-1-phenyl-pyrazole-3-carboxylic acid
• AKOS005208189
• AB00733037-01
• F1967-0258
• Z89265806
• 889-412-7
• 4-methoxy-1-phenylpyrazole-3-carboxylic acid
• 4-methoxy-1-phenyl-1{H}-pyrazole-3-carboxylic acid
• MFCD06655665
• EN300-13108
• G37204
• DTXSID40407039
• 956436-97-8
• 4-methoxy-1-phenyl-1H-pyrazole-3-carboxylicacid
• SCHEMBL20239610

• Inchi： 1S/C11H10N2O3/c1-16-9-7-13(12-10(9)11(14)15)8-5-3-2-4-6-8/h2-7H,1H3,(H,14,15)
• InChI Key： PIHGVXDRIJINMH-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=NN(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.06914219Da
• Monoisotopic Mass: 218.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 145-147 °C
• Boiling Point: 401.5±25.0 °C at 760 mmHg
• Flash Point: 196.6±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Methoxy-1-phenyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Methoxy-1-phenyl-1H-pyrazole-3-carboxylic acid

4-Methoxy-1-phenyl-1H-pyrazole-3-carboxylic acid (CAS No. 956436-97-8): A Comprehensive Overview

4-Methoxy-1-phenyl-1H-pyrazole-3-carboxylic acid (CAS No. 956436-97-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic derivative belongs to the pyrazole family, characterized by its unique structural features and versatile applications. With the growing demand for novel bioactive molecules, this compound has emerged as a key intermediate in the synthesis of various therapeutic agents.

The molecular structure of 4-Methoxy-1-phenyl-1H-pyrazole-3-carboxylic acid combines a pyrazole core with methoxy and carboxylic acid functional groups, making it particularly valuable for medicinal chemistry applications. Recent studies highlight its potential as a building block for drug discovery projects, especially in developing anti-inflammatory and antimicrobial compounds. Researchers are particularly interested in its structure-activity relationship (SAR) properties, which could lead to breakthroughs in targeted therapies.

In the current market landscape, CAS 956436-97-8 has become increasingly important due to the rising demand for small molecule pharmaceuticals. The compound's ability to serve as a precursor for various biologically active molecules makes it valuable for pharmaceutical intermediates manufacturing. Many researchers are exploring its potential in developing new treatments for chronic diseases, aligning with the global healthcare focus on personalized medicine and targeted drug delivery systems.

The synthesis of 4-Methoxy-1-phenyl-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern green chemistry approaches are being applied to its production, addressing the pharmaceutical industry's growing emphasis on sustainable manufacturing processes. This aligns with current environmental concerns and the push for eco-friendly chemical synthesis methods.

Analytical characterization of this compound involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring precise quality control for research and industrial applications. The compound's stability profile and solubility characteristics make it particularly suitable for various formulation development processes in the pharmaceutical sector.

From a commercial perspective, 4-Methoxy-1-phenyl-1H-pyrazole-3-carboxylic acid is available through specialized chemical suppliers catering to the research and development needs of pharmaceutical companies. The global market for such fine chemicals is expected to grow significantly, driven by increased R&D investments in drug discovery and the expansion of contract research organizations (CROs).

Recent patent literature reveals growing interest in derivatives of CAS 956436-97-8 for various therapeutic applications. Several research groups are investigating its potential in developing kinase inhibitors and other enzyme-targeting drugs, particularly in oncology research. This aligns with current trends in precision medicine and the search for more effective cancer treatments with fewer side effects.

The compound's physicochemical properties, including its molecular weight of 218.21 g/mol and specific logP value, make it particularly interesting for drug design. These characteristics influence its bioavailability and pharmacokinetic profile, crucial factors in modern drug development programs. Researchers are particularly interested in how modifications to its structure might enhance these properties for specific therapeutic applications.

In the context of current AI-driven drug discovery trends, 4-Methoxy-1-phenyl-1H-pyrazole-3-carboxylic acid serves as an excellent case study for computational chemistry approaches. Its well-defined structure and known biological activities make it suitable for molecular docking studies and virtual screening experiments, which are becoming increasingly important in accelerating drug development pipelines.

Quality standards for CAS 956436-97-8 are strictly maintained by manufacturers, typically offering purity levels of 95% to 98% for research purposes. Higher purity grades are available for specific applications where trace impurities might affect experimental outcomes. This attention to quality reflects the compound's importance in sensitive research applications and its potential role in clinical development programs.

Storage and handling recommendations for 4-Methoxy-1-phenyl-1H-pyrazole-3-carboxylic acid follow standard laboratory protocols for organic compounds. Proper storage conditions ensure the material's stability and longevity, which is particularly important for research institutions maintaining chemical inventories for ongoing projects. These practices align with current laboratory safety standards and good manufacturing practices (GMP) in the pharmaceutical industry.

The future outlook for CAS 956436-97-8 appears promising, with potential applications extending beyond current uses. As research into heterocyclic compounds continues to advance, this molecule may find new roles in material science, catalysis, or other specialized fields. Its versatility as a chemical building block ensures ongoing interest from both academic and industrial researchers worldwide.

For researchers seeking detailed technical information about 4-Methoxy-1-phenyl-1H-pyrazole-3-carboxylic acid, comprehensive analytical data sheets are available from reputable suppliers. These documents typically include spectral data, solubility profiles, and detailed safety information, providing valuable resources for experimental design and regulatory compliance in various applications.

In conclusion, 4-Methoxy-1-phenyl-1H-pyrazole-3-carboxylic acid (CAS No. 956436-97-8) represents an important compound in modern chemical research, with significant potential across multiple scientific disciplines. Its unique structural features and demonstrated utility in pharmaceutical development ensure its continued relevance in an era of advancing drug discovery technologies and growing demand for specialized chemical intermediates.